Cas no 18749-47-8 (BENZENEACETIC ACID,3-ACETYL)

• Product Name: BENZENEACETIC ACID,3-ACETYL
• CAS No: 18749-47-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2101528
• PubChem ID: 11788605
• Update Time: 2025-08-05

BENZENEACETIC ACID,3-ACETYL Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID,3-ACETYL
• 3-acetylphenylacetic acid
• 2-(3-Acetylphenyl)acetic acid
• (3-Acetyl-phenyl)-acetic acid
• (3-acetylphenyl)acetic acid
• CVAUIEAXZWBCSQ-UHFFFAOYSA-N
• MFCD16037305
• 18749-47-8
• F73515
• 3-Acetylbenzeneacetic acid
• DTXSID801311733
• SCHEMBL1706376

• Inchi： 1S/C10H10O3/c1-7(11)9-4-2-3-8(5-9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： CVAUIEAXZWBCSQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(CC(=O)O)=C1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Additional information on BENZENEACETIC ACID,3-ACETYL

BENZENEACETIC ACID,3-ACETYL (CAS No. 18749-47-8): A Comprehensive Overview in Modern Chemical Research

BENZENEACETIC ACID,3-ACETYL, identified by the Chemical Abstracts Service Number (CAS No.) 18749-47-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its acetylated benzeneacetic acid structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precision and specificity are paramount.

The chemical structure of BENZENEACETIC ACID,3-ACETYL consists of a benzene ring substituted with an acetyl group at the 3-position and a carboxylic acid group at the 1-position. This configuration imparts distinct reactivity patterns that are exploited in various synthetic pathways. The presence of both electron-withdrawing and electron-donating groups on the benzene ring allows for selective functionalization, making it a preferred building block in medicinal chemistry. Researchers have leveraged these properties to develop novel derivatives with enhanced biological activity.

In recent years, BENZENEACETIC ACID,3-ACETYL has been extensively studied for its potential applications in the development of therapeutic agents. Its derivatives have shown promise in targeting various biological pathways, including those involved in inflammation, pain management, and neurodegenerative diseases. For instance, studies have demonstrated that certain acetylated benzeneacetic acid derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. This has spurred interest in exploring its role as a lead compound for new drug candidates.

The synthesis of BENZENEACETIC ACID,3-ACETYL typically involves multi-step organic reactions, often starting from commercially available precursors like benzaldehyde or phenylacetic acid. Advanced synthetic techniques, including catalytic hydrogenation and acetylation reactions, are employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for industrial-scale production, where cost-effectiveness and scalability are key considerations. Recent advancements in green chemistry have also influenced the synthesis of this compound, emphasizing sustainable practices and minimal waste generation.

From a computational chemistry perspective, the molecular properties of BENZENEACETIC ACID,3-ACETYL have been thoroughly investigated using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the rational design of derivatives with improved pharmacological properties. These computational studies often complement experimental work by predicting optimal reaction conditions and identifying potential intermediates or byproducts. Such integrative approaches enhance the overall efficiency of drug discovery programs.

The pharmacological profile of derivatives derived from BENZENEACETIC ACID,3-ACETYL continues to be a subject of intense research. Preclinical studies have highlighted their potential as anti-inflammatory agents by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, some derivatives have shown neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

In conclusion, BENZENEACETIC ACID,3-ACETYL (CAS No. 18749-47-8) represents a cornerstone in modern chemical research with significant implications for pharmaceutical development. Its unique structural features enable diverse synthetic applications, while its derivatives exhibit promising biological activities relevant to various therapeutic areas. As research continues to uncover new facets of its potential, this compound is poised to remain a vital component in the quest for innovative medical solutions.